Cas no 1805060-40-5 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate
• CAS No: 1805060-40-5
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885295
• Update Time: 2025-10-28

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)6-3-5(4-14)7(8(11)12)15-9(6)13/h3,8H,2,4,14H2,1H3
• InChI Key： LJWWXDMGHCWHAK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=C(CN)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS No: 1805060-40-5) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethoxy group, an aminomethyl group, a difluoromethyl group, and a fluorine atom. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various research and industrial purposes.

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate has been the subject of extensive research in recent years due to its potential in drug discovery and agrochemical development. The compound's structure allows for multiple functional groups to interact with biological systems, making it a promising candidate for designing new pharmaceuticals and pesticides. Recent studies have highlighted its ability to inhibit certain enzymes and receptors, which could lead to the development of novel therapeutic agents.

The synthesis of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate involves a series of carefully controlled reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of its production.

One of the most significant advancements in the study of this compound is its application in the field of agrochemistry. Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate has demonstrated potent activity against various plant pathogens, making it a potential candidate for fungicide development. Recent field trials have shown promising results, with the compound effectively controlling fungal infections without adverse effects on crop yield.

In the pharmaceutical sector, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate has been explored as a lead compound for developing treatments against chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways has attracted considerable attention from researchers worldwide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating potential therapeutic benefits.

The environmental impact of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate has also been a focus of recent studies. Researchers have investigated its biodegradability and persistence in different ecosystems to ensure its safe use in agricultural and industrial settings. These studies have provided valuable insights into the compound's environmental fate and have informed regulatory decisions regarding its application.

Looking ahead, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate holds immense potential for further innovation across multiple industries. Its versatile structure allows for modifications that could expand its utility in areas such as materials science and biotechnology. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play a pivotal role in advancing modern chemistry.